Cas no 628330-59-6 (1H-Pyrazole-4-propanoic acid, 3-(1-ethylpropyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-propanoic acid, 3-(1-ethylpropyl)-, ethyl ester
• CAS No: 628330-59-6
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 1640405
• Update Time: 2024-09-12

1H-Pyrazole-4-propanoic acid, 3-(1-ethylpropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoic acid, 3-(1-ethylpropyl)-, ethyl ester

• Inchi： 1S/C13H22N2O2/c1-4-10(5-2)13-11(9-14-15-13)7-8-12(16)17-6-3/h9-10H,4-8H2,1-3H3,(H,14,15)
• InChI Key： WHAHYUVERSXMBR-UHFFFAOYSA-N
• SMILES： N1C=C(CCC(OCC)=O)C(C(CC)CC)=N1

Computed Properties

• Exact Mass: 238.16826

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 356.1±27.0 °C(Predicted)
• PSA: 54.98
• pka: 14.93±0.50(Predicted)